Cas no 313395-58-3 (5-methyl-2-(2-phenoxybenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: 5-methyl-2-(2-phenoxybenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 313395-58-3
• MF: C₂₃H₂₂N₂O₃S
• MW: 406.497384548187
• CID: 6151138
• PubChem ID: 5096290
• Update Time: 2025-10-23

5-methyl-2-(2-phenoxybenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-(2-phenoxybenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• EU-0070613
• AKOS021988790
• SR-01000424520
• 5-methyl-2-(2-phenoxybenzamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• SR-01000424520-1
• Oprea1_811068
• 313395-58-3
• F0325-0270
• 5-methyl-2-[(2-phenoxybenzoyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• AKOS001611629

• Inchi： 1S/C23H22N2O3S/c1-14-11-12-19-17(13-14)20(21(24)26)23(29-19)25-22(27)16-9-5-6-10-18(16)28-15-7-3-2-4-8-15/h2-10,14H,11-13H2,1H3,(H2,24,26)(H,25,27)
• InChI Key： SFUBMOPVBIYUSI-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C2=C1CCC(C)C2)NC(C1=CC=CC=C1OC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 406.13511374g/mol
• Monoisotopic Mass: 406.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 5-methyl-2-(2-phenoxybenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

5-Methyl-2-(2-phenoxybenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No: 313395-58-3)

5-Methyl-2-(2-phenoxybenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, commonly referred to by its CAS number 313395-58-3, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzothiophenes, which are heterocyclic aromatic compounds containing a sulfur atom in the ring structure. The presence of functional groups such as methyl, phenoxybenzamido, and carboxamide groups further enhances its versatility and reactivity.

The synthesis of 5-methyl-substituted benzothiophenes has been a topic of extensive research due to their unique electronic properties and structural diversity. Recent studies have highlighted the importance of these compounds in drug design, particularly in the development of anti-inflammatory and anticancer agents. The incorporation of a phenoxybenzamido group introduces additional electronic effects, which can modulate the compound's activity and selectivity in biological systems.

One of the most notable advancements in the study of this compound involves its application in medicinal chemistry. Researchers have explored its potential as a lead compound for designing inhibitors targeting specific enzymes involved in disease pathways. For instance, the carboxamide group in the molecule has shown promise in forming hydrogen bonds with key residues in enzyme active sites, making it a valuable component in drug design.

The structural complexity of this compound also makes it an interesting candidate for material science applications. Its aromatic system and sulfur-containing ring provide opportunities for use in organic electronics and optoelectronic devices. Recent studies have demonstrated that derivatives of this compound can exhibit desirable photovoltaic properties, making them potential candidates for next-generation solar cells.

In terms of synthesis, the preparation of CAS No: 313395-58-3 involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. The use of advanced catalytic systems and green chemistry principles has been emphasized to minimize environmental impact during production.

The biological evaluation of this compound has revealed intriguing results regarding its pharmacokinetic properties. Preclinical studies suggest that it exhibits moderate bioavailability and favorable pharmacodynamic profiles, which are essential for its potential use as a therapeutic agent.

In conclusion, 5-methyl-2-(2-phenoxybenzamido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide (CAS No: 313395-58-3) is a multifaceted compound with diverse applications across various fields. Its unique chemical structure and functional groups make it an attractive target for further research and development in both academic and industrial settings.